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Compound Focus: Bis(trichlorosilyl)methane

CAS No.: 4142-85-2

Cat. No.: S1897103

Here are answers to some foundational questions about bis(trichloresilyl)methane.
Q1: What are the key physical properties of bis(trichlorosilyl)methane?

The table below summarizes the key properties of bis(trichloresilyl)methane (CAS No. 4142-85-2) [1].

Property Value | Description
Molecular Formula CH,ClgSiy
Appearance Colorless liquid
Boiling Point 179-180 °C
Density 1.545 g/mL at 25 °C
Sensitiveness Moisture Sensitive

Q2: What are the primary purification methods for reactive, high-boiling point organochlorosilanes?

For a compound like bis(trichloresilyl)methane, the most common and suitable purification techniques are
fractional distillation and crystallization [2]. The high boiling point suggests it is a good candidate for

distillation under reduced pressure to prevent decomposition.
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The workflow below outlines the general decision process for purifying such a compound.

Is the compound a liquid at room temp?

Is the compound solid at room temp?

Perform Fractional Distillation
(Consider reduced pressure
for high boiling point)

Purify via Crystallization
using a dry, appropriate solvent

Pure Product

Click to download full resolution via product page
Q3: What are critical handling considerations for this compound?

The most critical factor is that bis(trichloresilyl)methane is moisture sensitive [1]. All purification and
handling must be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents

and Schlenk-line or glovebox techniques to prevent hydrolysis and decomposition.

Troubleshooting Common Experimental Issues
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Here is a guide for addressing specific problems that may arise during the purification of

bis(trichlorosilyl)methane.

Problem Possible Cause Suggested Solution

Low Product Decomposition due to moisture  Ensure complete anhydrous conditions; check

Yield exposure. seals and dryness of solvents/apparatus [1].

Discolored Thermal decomposition during Distill under reduced vacuum to lower the boiling

Product distillation. temperature [2].

Failure to Incorrect solvent choice; Test a series of dry, anhydrous solvents. Pre-

Crystallize insufficient purity. purify via distillation for higher initial purity [3].

Unexpected Hydrolysis; reaction with water  Intensify moisture exclusion measures. The solid

Solid Formation  vapor forming is likely an impurity to be removed by filtration
silanols/siloxanes. under inert atmosphere [1].

General Purification Protocol: Fractional Distillation

This protocol provides a detailed methodology for the primary purification technique applicable to

bis(trichlorosilyl)methane.

Objective: To purify crude bis(trichlorosilyl)methane via fractional distillation under reduced pressure.
Principle: Separation is achieved based on differences in the volatilities of the components in the mixture

[2] [3]. Using vacuum lowers the boiling point, minimizing thermal stress on the heat-sensitive compound.

Step-by-Step Procedure:

e Apparatus Setup: Assemble a clean, dry fractional distillation apparatus including a heating mantle,
distillation flask, fractionating column, condenser, vacuum adapter, and receiver flasks. Ensure all
joints are securely greased. Connect the system to a vacuum source.

¢ Loading: Under a positive flow of inert gas (N2 or Ar), transfer the crude bis(trichlorosilyl)methane
liquid to the distillation flask. Add a stir bar to ensure even heating and prevent bumping.

¢ Initiating Vacuum: Begin stirring the crude liquid. Slowly apply and carefully control the vacuum to
the desired stable pressure.
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¢ Distillation: Gradually heat the distillation flask. The more volatile components will vaporize first,
travel through the column, condense in the condenser, and be collected in the initial receiver flask.

¢ Fraction Collection: As the temperature stabilizes at the boiling point of bis(trichlorosilyl)methane
at your system's pressure, replace the receiver to collect the main, pure fraction.

¢ Shutdown: Once the main fraction has been collected, turn off the heat and allow the apparatus to
cool completely to room temperature before slowly releasing the vacuum under an inert atmosphere.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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